Cas no 1361716-69-9 (4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl)

• Product Name: 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl
• CAS No: 1361716-69-9
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4996163
• Update Time: 2025-11-01

4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8Cl3F3/c15-7-9-2-1-8(5-12(9)14(18,19)20)11-6-10(16)3-4-13(11)17/h1-6H,7H2
• InChI Key： WRWRMMDCDBQBOR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C2C=C(C=CC=2Cl)Cl)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl

Introduction to 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361716-69-9)

4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl, identified by the CAS number 1361716-69-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating chlorine and fluorine substituents that contribute to its distinct chemical properties and reactivity. The presence of a chloromethyl group at the 4' position enhances its utility as a building block in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

The compound's molecular structure, characterized by two chlorine atoms at the 2 and 5 positions and a trifluoromethyl group at the 3' position, imparts a high degree of electronic and steric modulation. This makes 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl a valuable intermediate in the synthesis of more complex molecules. Its biphenyl core is particularly interesting due to its ability to participate in various organic transformations, including cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been growing interest in the application of halogenated biphenyls in medicinal chemistry. The electron-withdrawing nature of chlorine and fluorine substituents can influence the reactivity and selectivity of these compounds, making them suitable for designing molecules with specific biological activities. For instance, studies have demonstrated that biphenyl derivatives can serve as scaffolds for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl is its potential as a precursor for biologically active compounds. The chloromethyl group provides a versatile handle for further functionalization, allowing chemists to introduce additional moieties such as amino groups or thiols. This flexibility has been exploited in the synthesis of small-molecule drugs that target specific enzymes or receptors. For example, researchers have utilized similar chloromethyl-containing biphenyls to develop inhibitors of tyrosine kinases, which play a critical role in cell signaling pathways associated with diseases like leukemia.

The impact of fluorine substitution on the properties of 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl is another area of active investigation. Fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules. In particular, trifluoromethyl groups have been shown to improve the pharmacokinetic profiles of pharmaceuticals by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to their incorporation into numerous approved drugs and candidates in clinical trials.

Recent advances in computational chemistry have further illuminated the potential applications of this compound. Molecular modeling studies suggest that 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl can be engineered to interact with biological targets through both hydrophobic and electrostatic interactions. These insights have guided the design of novel analogs with enhanced binding affinity and selectivity. For instance, virtual screening techniques have been employed to identify derivatives with improved activity against disease-causing proteins.

The synthesis of 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl itself presents an intriguing challenge due to its complex structural features. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been developed to achieve high yields and purity. These methodologies highlight the compound's significance as a key intermediate in industrial-scale chemical synthesis.

In conclusion, 4'-Chloromethyl-2,5-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361716-69-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural attributes and synthetic versatility make it an indispensable tool for chemists seeking to develop innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, this compound is poised to play a pivotal role in the next generation of drug discovery efforts.